Cas no 152831-00-0 (6-Hydroxybenzbromarone)

• Product Name: 6-Hydroxybenzbromarone
• CAS No: 152831-00-0
• MF: C₁₇H₁₂Br₂O₄
• MW: 440.082783699036
• CID: 1326301
• Update Time: 2025-05-26

6-Hydroxybenzbromarone Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dibromo-4-hydroxyphenyl)(2-ethyl-6-hydroxy-3-benzofuranyl)-
• 6-Hydroxybenzbromarone

• Inchi： 1S/C17H12Br2O4/c1-2-13-15(10-4-3-9(20)7-14(10)23-13)16(21)8-5-11(18)17(22)12(19)6-8/h3-7,20,22H,2H2,1H3
• InChI Key： FEXBXMFVRKZOOZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C1=C(CC)OC2C=C(C=CC1=2)O)=O)Br)O

Computed Properties

• Exact Mass: 437.91016

Experimental Properties

• PSA: 70.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Hydroxybenzbromarone

Professional Introduction to Compound with CAS No. 152831-00-0 and Product Name: 6-Hydroxybenzbromarone

The compound identified by the CAS number 152831-00-0 and the product name 6-Hydroxybenzbromarone represents a significant area of interest in the field of chemobiology and pharmaceutical research. This compound, a derivative of benzbromarone, has garnered attention due to its unique structural properties and potential biological activities. The presence of a hydroxyl group at the sixth position relative to the brominated aromatic ring introduces specific reactivity and interaction capabilities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

6-Hydroxybenzbromarone belongs to a class of molecules that exhibit promising pharmacological profiles, particularly in the context of modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders. Recent advancements in chemical biology have highlighted the compound's potential as an intermediate in synthesizing novel therapeutic agents. The hydroxyl functionality not only enhances solubility but also allows for further derivatization, enabling the development of structurally diverse analogs with tailored pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, the synthesis and characterization of 6-Hydroxybenzbromarone have been subjects of rigorous study. Researchers have leveraged modern synthetic methodologies to optimize its production, ensuring high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and selective hydroxylations have been employed to construct the core scaffold efficiently. The molecular structure of 6-Hydroxybenzbromarone facilitates interactions with various biological targets, including enzymes and receptors involved in critical physiological processes.

One of the most compelling aspects of 6-Hydroxybenzbromarone is its potential role in addressing chronic inflammatory conditions. Preclinical studies have demonstrated that derivatives of benzbromarone exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The hydroxyl group in 6-Hydroxybenzbromarone may enhance its ability to modulate these pathways, offering a basis for developing novel anti-inflammatory therapeutics. Furthermore, its structural similarity to known anticonvulsant agents suggests possible applications in neuropharmacology.

The compound's interaction with biological systems has been further elucidated through computational modeling and spectroscopic analyses. High-resolution NMR spectroscopy has provided insights into its conformational dynamics, while molecular docking studies have identified potential binding pockets on target proteins. These findings are crucial for rational drug design, allowing researchers to fine-tune the structure of 6-Hydroxybenzbromarone or its derivatives to improve binding affinity and selectivity.

Recent clinical trials have begun to explore the therapeutic efficacy of compounds related to 6-Hydroxybenzbromarone in human populations. Initial results are promising, particularly in conditions where inflammation plays a central role. The compound's ability to modulate immune responses without significant side effects makes it an attractive candidate for further clinical development. Additionally, its potential as a lead compound for more potent derivatives has sparked interest among pharmaceutical companies looking to expand their pipelines.

The environmental and toxicological profile of 6-Hydroxybenzbromarone is also a critical consideration in its development as a therapeutic agent. Studies have assessed its biodegradability and potential impacts on aquatic ecosystems, ensuring that its use does not pose undue environmental risks. Furthermore, toxicological assessments have evaluated its safety profile in vitro and in vivo, providing reassurance regarding its potential for safe administration.

As research continues to uncover new applications for 6-Hydroxybenzbromarone, collaborations between academic institutions and industry partners are becoming increasingly vital. These partnerships facilitate the translation of laboratory findings into clinical reality, accelerating the pace at which novel therapeutics reach patients in need. The compound's versatility as a starting point for drug development underscores its importance as a cornerstone in modern medicinal chemistry.

In conclusion, 6-Hydroxybenzbromarone (CAS No. 152831-00-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling subject for further investigation. As scientists continue to unravel its mechanisms of action and explore new synthetic pathways, the future applications of this compound are likely to expand across multiple therapeutic areas.